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Compound of Interest

Compound Name: BC12-4

Cat. No.: B10855719

Chemical Identification:

« Name: BC12-4

e CAS Number: 94212-33-6

e Chemical Name: 1-Phenyl-5-(3-phenyl-2-propen-1-ylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione

BC12-4 is a potent inhibitor of IL-2 secretion and is intended for research use only. As a novel
chemical, specific and universally mandated disposal procedures are not widely documented.
The primary source for safe handling and disposal information is the Safety Data Sheet (SDS)
provided by the manufacturer.

It is critical to obtain and review the Safety Data Sheet (SDS) for BC12-4 from your supplier
before handling or disposing of the material.

In the absence of a specific SDS, the following general procedures for the disposal of research
chemicals should be followed as a baseline, with the understanding that the specific hazards of
BC12-4 may require additional precautions.

l. Pre-Disposal Safety Precautions

Before beginning any disposal process, ensure you are equipped with the appropriate Personal
Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are mandatory.
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» Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).
» Body Protection: A lab coat is required.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or vapors.

Il. Disposal Workflow

The following diagram outlines the general workflow for the proper disposal of BC12-4.
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Caption: General workflow for the proper disposal of BC12-4.
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lll. Step-by-Step Disposal Procedures

o Consult the Safety Data Sheet (SDS): This is the most critical step. The SDS will provide
specific information on the hazards of BC12-4 and any special disposal considerations.

e Collect Waste:
o Place unused or contaminated BC12-4 into a designated hazardous waste container.

o The container must be compatible with the chemical, in good condition, and have a secure
lid.

o Do not mix BC12-4 waste with other chemical waste streams unless explicitly permitted by
your institution's hazardous waste guidelines.

e Labeling:
o Clearly label the waste container with the following information:

"Hazardous Waste"

» The full chemical name: "1-Phenyl-5-(3-phenyl-2-propen-1-ylidene)-2,4,6(1H,3H,5H)-
pyrimidinetrione"

= CAS Number: "94212-33-6"

» An indication of the hazards (e.g., "Irritant,” "Handle with Care"). Consult the SDS for
specific hazard symbols.

= The accumulation start date.

» Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated waste
accumulation area.

o Ensure the storage area is away from general laboratory traffic and incompatible
materials.
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» Final Disposal:

o Dispose of the chemical waste through your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.

o Do not dispose of BC12-4 down the drain or in regular trash.
IV. Spill and Emergency Procedures
e Small Spills:

o If it is safe to do so, absorb the spill with an inert material (e.g., vermiculite, sand, or a
commercial spill kit).

o Collect the absorbent material and spilled substance into a designated hazardous waste
container.

o Clean the spill area with a suitable solvent, and collect the cleaning materials as
hazardous waste.

o Ventilate the area.
o Large Spills:

Evacuate the immediate area.

[¢]

[¢]

Alert your supervisor and your institution's EHS department immediately.

o

Prevent others from entering the area.

o

Only personnel trained in hazardous spill response should handle the cleanup.
e In Case of Exposure:

o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.
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o Skin: Remove contaminated clothing and wash the affected area with soap and water for
at least 15 minutes. Seek medical attention if irritation develops.

o Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate
medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disclaimer: This document provides general guidance. The specific procedures for your
institution, as well as the information contained in the manufacturer's Safety Data Sheet for
BC12-4, supersede the information provided here. Always prioritize safety and compliance with
local, state, and federal regulations.

 To cite this document: BenchChem. [Proper Disposal Procedures for BC12-4]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10855719#bc12-4-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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